Cas no 6483-66-5 (2-Naphthalenesulfonicacid,6-amino-3-[2-[6-[2-(4-aminophenyl)diazenyl]-5-hydroxy-7-sulfo-2-naphthalenyl]diazenyl]-4-hydroxy-,sodium salt (1:2))

2-Naphthalenesulfonicacid,6-amino-3-[2-[6-[2-(4-aminophenyl)diazenyl]-5-hydroxy-7-sulfo-2-naphthalenyl]diazenyl]-4-hydroxy-,sodium salt (1:2) structure
6483-66-5 structure
Product Name:2-Naphthalenesulfonicacid,6-amino-3-[2-[6-[2-(4-aminophenyl)diazenyl]-5-hydroxy-7-sulfo-2-naphthalenyl]diazenyl]-4-hydroxy-,sodium salt (1:2)
CAS No:6483-66-5
MF:C26H18N6Na2O8S2
MW:652.566064357758
CID:522119
Update Time:2026-04-29

2-Naphthalenesulfonicacid,6-amino-3-[2-[6-[2-(4-aminophenyl)diazenyl]-5-hydroxy-7-sulfo-2-naphthalenyl]diazenyl]-4-hydroxy-,sodium salt (1:2) Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthalenesulfonicacid,6-amino-3-[2-[6-[2-(4-aminophenyl)diazenyl]-5-hydroxy-7-sulfo-2-naphthalenyl]diazenyl]-4-hydroxy-,sodium salt (1:2)
    • 4-[5-(4-Fluoro-phenyl)-pyridin-3-yl]-2-methyl-6-(4-pyridin-2-yl-piperazin-1-yl)-pyrimidine
    • 4-[5-(4-fluorophenyl)pyridin-3-yl]-2-methyl-6-(4-pyridin-2-ylpiperazin-1-yl)pyrimidine
    • 7-Amino-6'-[(4-aminophenyl)azo]-1,5'-dihydroxy-[2,2'-azobisnaphthalene]-3,7'-disulfonic acid disodium salt

Computed Properties

  • Exact Mass: 426.19709
  • Monoisotopic Mass: 426.197
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 4
  • Complexity: 577
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58A^2

Experimental Properties

  • Density: 1.251
  • Boiling Point: 651.3°C at 760 mmHg
  • Flash Point: 347.7°C
  • Refractive Index: 1.627
  • PSA: 58.04
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